Cas no 851452-58-9 (N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(prop-2-en-1-yloxy)phenylmethyl}acetamide)

• Product Name: N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(prop-2-en-1-yloxy)phenylmethyl}acetamide
• CAS No: 851452-58-9
• MF: C₁₉H₁₈ClNO₄
• MW: 359.803524494171
• CID: 3107839
• PubChem ID: 2449454
• Update Time: 2025-10-11

N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(prop-2-en-1-yloxy)phenylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(allyloxy)benzyl]-N-1,3-benzodioxol-5-yl-2-chloroacetamide
• Acetamide, N-1,3-benzodioxol-5-yl-2-chloro-N-[[2-(2-propen-1-yloxy)phenyl]methyl]-
• N-(2-(Allyloxy)benzyl)-N-(benzo[d][1,3]di oxol-5-yl)-2-chloroacetamide
• n-(1,3-Dioxaindan-5-yl)-2-chloro-n-{[2-(prop-2-en-1-yloxy)phenyl]methyl}acetamide
• N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(prop-2-en-1-yloxy)phenylmethyl}acetamide
• MLS002703083
• F72353
• AKOS001097708
• CHEMBL1469676
• MLS001172197
• SR-01000817875-2
• SMR000594705
• BDBM64146
• SCHEMBL15428399
• SR-01000817875
• BRD-K68313733-001-07-0
• N-(2-(Allyloxy)benzyl)-N-(benzo[d][1,3]dioxol-5-yl)-2-chloroacetamide
• Q27164917
• C19H18ClNO4
• 851452-58-9
• Z57986056
• N-(2H-1,3-benzodioxol-5-yl)-2-chloro-N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}acetamide
• N-(2-allyloxybenzyl)-N-(1,3-benzodioxol-5-yl)-2-chloro-acetamide
• EN300-11988
• CS-0224538
• cid_2449454
• N-(1,3-benzodioxol-5-yl)-2-chloro-N-[(2-prop-2-enoxyphenyl)methyl]acetamide
• BRD-K68313733-001-06-2
• N-(1,3-benzodioxol-5-yl)-2-chloranyl-N-[(2-prop-2-enoxyphenyl)methyl]ethanamide
• CHEBI:93198
• MFCD06379302
• 847-092-6
• N-(1,3-dioxaindan-5-yl)-2-chloro-N-((2-(prop-2-en-1-yloxy)phenyl)methyl)acetamide

• Inchi： 1S/C19H18ClNO4/c1-2-9-23-16-6-4-3-5-14(16)12-21(19(22)11-20)15-7-8-17-18(10-15)25-13-24-17/h2-8,10H,1,9,11-13H2
• InChI Key： QQPZDSQLEDTJRI-UHFFFAOYSA-N
• SMILES： ClCC(N(C1=CC=C2C(=C1)OCO2)CC1C=CC=CC=1OCC=C)=O

Computed Properties

• Exact Mass: 359.0924357g/mol
• Monoisotopic Mass: 359.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48Ų

Additional information on N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(prop-2-en-1-yloxy)phenylmethyl}acetamide

Professional Introduction to N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(prop-2-en-1-yloxy)phenylmethyl}acetamide (CAS No. 851452-58-9)

N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(prop-2-en-1-yloxy)phenylmethyl}acetamide, identified by its CAS number 851452-58-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a dioxaindan core and a chlorinated acetylamide moiety. The presence of these functional groups not only imparts unique chemical properties but also opens up a myriad of possibilities for its application in drug discovery and molecular design.

The structural motif of N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(prop-2-en-1-yloxy)phenylmethyl}acetamide is particularly noteworthy due to its potential biological activity. The dioxaindan ring system, a derivative of biphenyl, is known for its stability and versatility in medicinal chemistry. Its incorporation into the molecular structure suggests that this compound may exhibit enhanced metabolic stability, a crucial factor in the development of long-lasting therapeutics. Furthermore, the chloro and acetylamide substituents are frequently employed in drug design to modulate pharmacokinetic properties and target specificity.

In recent years, there has been a surge in research focused on developing novel small molecules with therapeutic potential. Among these, compounds featuring acetylamide and propenyl ether functionalities have shown promise in various preclinical studies. The acetylamide group, in particular, is a well-established pharmacophore that can interact with biological targets through hydrogen bonding, while the propenyl ether moiety introduces conformational flexibility, which can be exploited to optimize binding affinity.

The synthesis of N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(prop-2-en-1-yloxy)phenylmethyl}acetamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including chlorination, alkylation, and etherification, which require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling processes, have been instrumental in constructing the complex framework of this molecule.

The pharmacological profile of this compound is currently under investigation in several academic and industrial laboratories. Preliminary studies suggest that it may exhibit inhibitory activity against specific enzymes or receptors involved in disease pathways. For instance, the dioxaindan core has been implicated in interactions with nuclear receptors, which play a pivotal role in regulating gene expression and metabolic processes. Additionally, the propenyl ether group may facilitate binding to membrane-bound receptors or transporters, thereby influencing cellular signaling.

The potential therapeutic applications of N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(prop-2-en-1-yloxy)phenylmethyl}acetamide are broad and varied. Researchers are exploring its efficacy in treating neurological disorders, where modulation of receptor activity could lead to improved cognitive function or reduced inflammation. Furthermore, its structural features make it a candidate for addressing metabolic diseases by targeting enzymes involved in lipid or glucose metabolism.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for evaluating the potential of novel compounds. Molecular docking studies have been performed on N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(prop-2-en-1-yloxy)phenylmethyl}acetamide, revealing promising interactions with target proteins. These simulations not only predict binding affinities but also provide insights into the molecular interactions that govern biological activity. Such data are invaluable for guiding experimental efforts and optimizing lead compounds.

The safety profile of this compound is another critical aspect being thoroughly examined. Toxicological assessments are being conducted to evaluate its acute and chronic effects on living systems. These studies aim to identify any potential liabilities before advancing into clinical trials. The results from these experiments will inform dosing regimens and help ensure that the compound is safe for further development.

The role of N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(prop-2-en-1-yloxy)phenylmethyl}acetamide in medicinal chemistry extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a valuable scaffold for generating analogs with enhanced properties through structure-based drug design (SBDD). By systematically modifying specific functional groups or substituents, researchers can fine-tune the pharmacological characteristics of this molecule to improve efficacy and reduce side effects.

The integration of cutting-edge technologies into drug discovery has revolutionized the way new therapeutics are developed. Techniques such as mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography have enabled detailed structural elucidation and characterization of complex molecules like N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(propenol)phenylethyl}acetamide. These analytical methods provide critical data for understanding how the compound behaves at both the molecular and cellular levels.

The future prospects for N-(1,3-dioxaindan-5-yl)-2-chloro-N-{2-(propenol)phenylethylethanol} strong>)am ide are promising as ongoing research continues to uncover new applications and refine synthetic strategies. Collaborative efforts between academia and industry are essential for translating laboratory findings into tangible therapeutic solutions that benefit patients worldwide.